Ethyl 4-((2-(2-methoxybenzamido)phenyl)amino)-4-oxobutanoate

• IUPAC Name: ethyl 4-[2-[(2-methoxybenzoyl)amino]anilino]-4-oxobutanoate
• InChI: InChI=1S/C20H22N2O5/c1-3-27-19(24)13-12-18(23)21-15-9-5-6-10-16(15)22-20(25)14-8-4-7-11-17(14)26-2/h4-11H,3,12-13H2,1-2H3,(H,21,23)(H,22,25)
• InChI Key: TXHWDIACUMWTQG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC(=O)NC1=CC=CC=C1NC(=O)C2=CC=CC=C2OC
• Molecular Formula: C20H22N2O5
• Molecular Weight: 370.4 g/mol

Description

Ethyl 4-((2-(2-methoxybenzamido)phenyl)amino)-4-oxobutanoate, also known as MBBA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, biotechnology, and materials science.

Scientific Research Applications

• Versatility in Organic Synthesis : Ethyl 2-diazo-4,4,4-trifluoro-3-oxobutanoate, a related compound, demonstrates its versatility as an intermediate in the synthesis of a range of trifluoromethyl heterocycles, which are critical in pharmaceutical and agrochemical industries (Honey et al., 2012).

• Use in Chemical Synthesis : Research on derivatives of 3-oxobutanoate, similar to Ethyl 4-((2-(2-methoxybenzamido)phenyl)amino)-4-oxobutanoate, has led to the development of nucleophilic substitution products which were characterized using various spectral measurements (Milata et al., 1992).

• Contribution to Material Science : Synthesis and characterization of novel aromatic polyimides, where diamines similar to Ethyl 4-((2-(2-methoxybenzamido)phenyl)amino)-4-oxobutanoate were used, have shown significant advancements in the field of material science, particularly in creating materials with high solubility and thermal stability (Butt et al., 2005).

• Role in Antimicrobial and Antioxidant Studies : The synthesis of lignan conjugates via cyclopropanation using compounds structurally related to Ethyl 4-((2-(2-methoxybenzamido)phenyl)amino)-4-oxobutanoate showed promising results in antimicrobial and antioxidant studies, highlighting its potential in the development of new drugs and therapeutic agents (Raghavendra et al., 2016).

• Applications in Drug Synthesis : The compound has been used in the synthesis of various drugs, such as anti-hypertension drugs, by being a key intermediate in the production of ethyl (R)-2-hydroxy-4-phenylbutanoate, demonstrating its importance in medicinal chemistry (Oda et al., 1998).